4-Chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine

• CAS No.: 792934-95-3
• Molecular Formula: C6H3ClF3IN2S
• Molecular Weight: 354.52 g/mol
• IUPAC Name: 4-chloro-5-iodo-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C6H3ClF3IN2S/c1-14-5-12-3(6(8,9)10)2(11)4(7)13-5/h1H3
• InChI Key: QOBDSUUQDUAUAP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(C(=N1)Cl)I)C(F)(F)F

Description

4-Chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine is a useful research compound. Its molecular formula is C6H3ClF3IN2S and its molecular weight is 354.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Iodo-2-methylthio-6-trifluoromethyl-3H-pyrimidin-4-one (11.8 g) was dissolved in phosphoryl chloride (40 ml) and phosphorous pentachloride (7.9 g) was added at room temperature with stirring. The mixture was refluxed for 3 hr and the phosphoryl chloride was removed under reduced pressure. The residue was poured onto icy water and extracted with chloroform. The chloroform layer was washed with water and brine, respectively and dried over magnesium sulfate. The solvent was removed under reduced pressure to give 4-chloro-5-iodo-2-methylthio-6-trifluoromethylpyrimidine (12.2 g) as pale brown crystalline solid, mp 55-56° C.